Cas no 3509-59-9 (2,6-Diacetylbiphenylene)
2,6-Diacetylbiphenylene structure
Product Name:2,6-Diacetylbiphenylene
CAS No:3509-59-9
MF:C16H12O2
MW:236.265284538269
CID:322927
PubChem ID:287172
Update Time:2025-04-19
2,6-Diacetylbiphenylene Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Diacetylbiphenylene
- 1-(6-acetylbiphenylen-2-yl)ethanone
- 1,1'-biphenylene-2,6-diyldiethanone
- 2,6-Diacetyl-biphenylen
- 2,6-diacetyl-biphenylene
- AC1L66SG
- AC1Q5GPC
- CTK1C6486
- KST-1B3462
- NSC146591
- SureCN8033807
- NSC-146591
- 3509-59-9
- 1-(6-ACETYLBIPHENYLEN-2-YL)ETHAN-1-ONE
- SCHEMBL8033807
- DTXSID80301840
-
- Inchi: 1S/C16H12O2/c1-9(17)11-3-5-13-15(7-11)14-6-4-12(10(2)18)8-16(13)14/h3-8H,1-2H3
- InChI Key: XUAXSOPQGBALPI-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=C2C3C=C(C(C)=O)C=CC=3C2=C1
Computed Properties
- Exact Mass: 236.08376
- Monoisotopic Mass: 236.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.237
- Melting Point: 253-255
- Boiling Point: 407.5°Cat760mmHg
- Flash Point: 152.5°C
- Refractive Index: 1.71
- PSA: 34.14
- LogP: 3.73920
2,6-Diacetylbiphenylene Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3509-59-9 (2,6-Diacetylbiphenylene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk